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Compound of Interest

Compound Name: Octanamide

Cat. No.: B1217078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octanamide, also known as caprylamide, and its derivatives are fatty acid amides that have

garnered significant interest in the cosmetic and pharmaceutical industries. These compounds,

derived from octanoic acid, offer a range of functional benefits, from serving as emulsifiers and

chelating agents in cosmetic formulations to showing potential in pharmaceutical applications

such as drug delivery and antimicrobial activity. This document provides detailed application

notes and experimental protocols for the use of octanamide and a key derivative, N-

hydroxyoctanamide (caprylhydroxamic acid), in research and development settings.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of octanamide and its

derivatives is crucial for formulation development.
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Property
Octanamide
(Caprylamide)

N-
Hydroxyoctanamid
e
(Caprylhydroxamic
Acid)

Reference

Molecular Formula C₈H₁₇NO C₈H₁₇NO₂

Molecular Weight 143.23 g/mol 159.23 g/mol

Appearance
White to tan

crystalline solid

Colorless to pale

yellow solid

Melting Point Approx. 105°C Approx. 78.75°C

Boiling Point Approx. 261.35°C Approx. 343.32°C

Solubility

Soluble in organic

solvents, limited

solubility in water

Soluble in glycols and

glycerin

Applications in Cosmetic Preparations
Octanamide and its derivatives are valued in cosmetics for their versatile functions.

Emulsifying Agent (Octanamide)
Octanamide can be used as an emulsifier to create stable oil-in-water (O/W) and water-in-oil

(W/O) emulsions in products like lotions and creams.

Chelating Agent and Preservative (N-
Hydroxyoctanamide)
N-hydroxyoctanamide, commercially known as caprylhydroxamic acid, is an effective chelating

agent that binds to metal ions, preventing product degradation. This action also contributes to

its preservative effect by inhibiting the growth of mold and yeast.

Mechanism of Action: Chelation and Antimicrobial Activity
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The preservative action of N-hydroxyoctanamide is attributed to its ability to chelate essential

metal ions, like iron, which are necessary for microbial growth, and its capacity to disrupt

microbial cell membranes and inhibit key enzymes.

N-Hydroxyoctanamide

Metal Ions (e.g., Fe³⁺)
Chelation

Microbial Cell

Disrupts Membrane

Essential EnzymesRequired for function

Inhibition of Microbial Growth

Click to download full resolution via product page

Caption: Mechanism of N-hydroxyoctanamide as a chelating agent and preservative.

Quantitative Data for Cosmetic Use of N-Hydroxyoctanamide

Product Type
Maximum Recommended
Concentration

Reference

General Cosmetics 0.3%

Topical Medicines (dermal

application)
0.5%

Make-up Remover 0.5%

Liquid Foundation 0.6%

Skin Care Products Up to 1%

Applications in Pharmaceutical Preparations
The unique properties of octanamide and its derivatives present several opportunities for

pharmaceutical development.

Drug Delivery Systems
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The amphiphilic nature of octanamide makes it a candidate for formulating drug delivery

systems like nanoparticles and liposomes, which can enhance the solubility and bioavailability

of therapeutic agents.

Excipient in Formulations
Due to its non-toxic nature and ability to form various crystal structures, octanamide can be

utilized as an excipient to improve the stability and delivery of medications.

Potential Antimicrobial Agent
Studies suggest that octanamide may possess antimicrobial properties against certain

bacteria and fungi.

Weak Anticonvulsant Activity
Research has indicated that octanamide exhibits weak anticonvulsant activity, although the

specific mechanism is not yet fully understood.

Experimental Protocols
The following are detailed protocols for key experiments related to the application of

octanamide and its derivatives.

Protocol 1: Formulation of an Oil-in-Water (O/W)
Emulsion with Octanamide
Objective: To prepare a stable O/W cosmetic emulsion using octanamide as an emulsifier.

Materials:

Octanamide

Oil phase (e.g., mineral oil, cetyl alcohol)

Aqueous phase (deionized water)

Co-emulsifier (e.g., polysorbate 80)
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Preservative (e.g., phenoxyethanol)

Humectant (e.g., glycerin)

Beakers, homogenizer, water bath, pH meter, viscometer

Methodology:

Phase Preparation:

In one beaker, combine the oil phase ingredients and octanamide. Heat to 70-75°C in a

water bath until all components are melted and uniform.

In a separate beaker, combine the aqueous phase ingredients (water, glycerin) and heat to

70-75°C.

Emulsification:

Slowly add the oil phase to the aqueous phase while continuously mixing with a

homogenizer at a moderate speed.

Increase the homogenization speed and mix for 5-10 minutes to form a uniform emulsion.

Cooling and Final Additions:

Allow the emulsion to cool while stirring gently.

When the temperature is below 40°C, add the preservative and any other temperature-

sensitive ingredients.

Adjust the pH to the desired range (e.g., 5.5-6.5) using a suitable pH adjuster.

Characterization:

Measure the final pH, viscosity, and observe the emulsion's appearance and texture.
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To cite this document: BenchChem. [Application Notes and Protocols for Octanamide in
Cosmetic and Pharmaceutical Preparations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217078#use-of-octanamide-in-cosmetic-and-
pharmaceutical-preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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